Cas no 1207002-92-3 (1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole)

• Product Name: 1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole
• CAS No: 1207002-92-3
• MF: C₁₉H₁₉BrN₂S
• MW: 387.336562395096
• CID: 5449682
• Update Time: 2025-05-21

1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-(4-bromophenyl)-2-propan-2-ylsulfanylimidazole
• 1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole

• Inchi： 1S/C19H19BrN2S/c1-14(2)23-19-21-12-18(16-8-10-17(20)11-9-16)22(19)13-15-6-4-3-5-7-15/h3-12,14H,13H2,1-2H3
• InChI Key： KPGFHQLNBRXUNG-UHFFFAOYSA-N
• SMILES： C1(SC(C)C)N(CC2=CC=CC=C2)C(C2=CC=C(Br)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole

Introduction to 1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole (CAS No. 1207002-92-3)

1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole, identified by its CAS number 1207002-92-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of multiple functional groups, including a benzyl group, a bromophenyl moiety, and a propan-2-ylsulfanyl substituent, makes this molecule a versatile scaffold for designing novel therapeutic agents.

The benzyl group in the molecular structure contributes to the compound's hydrophobicity and stability, while the 4-bromophenyl part introduces a halogenated aromatic ring, which is commonly employed in medicinal chemistry to enhance binding affinity and metabolic stability. The propan-2-ylsulfanyl group adds a sulfur-containing side chain, which has been shown to modulate biological pathways by interacting with specific targets. These structural features collectively make 1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in imidazole derivatives due to their diverse pharmacological properties. Imidazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral activities. The specific arrangement of functional groups in 1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole suggests potential interactions with biological receptors and enzymes, making it an attractive molecule for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The bromophenyl moiety, in particular, has been extensively studied for its role in enhancing drug-receptor binding affinity. This feature is particularly relevant in the context of kinase inhibitors, where halogenated aromatic rings often serve as critical pharmacophores. Additionally, the sulfur atom in the propan-2-ylsulfanyl group can participate in hydrogen bonding or metal coordination interactions, further expanding the compound's pharmacological profile.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules like 1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole that exhibit high binding affinity for specific biological targets. These computational approaches have accelerated the drug discovery process by allowing researchers to predict the behavior of compounds before conducting expensive wet-lab experiments.

The synthesis of 1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between benzoyl derivatives and amidines, followed by functional group transformations such as bromination and sulfuration. The introduction of the benzyl, 4-bromophenyl, and propan-2-ylsulfanyl groups must be carefully controlled to avoid unwanted side products and to maintain the integrity of the imidazole core.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical methods confirm the molecular structure and purity of the product, which are essential for subsequent biological testing. High-performance liquid chromatography (HPLC) is often employed to assess the compound's stability and solubility characteristics.

The biological evaluation of 1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole typically involves in vitro assays to assess its interaction with target proteins or enzymes. For instance, kinase inhibition assays can determine whether the compound modulates the activity of specific kinases implicated in cancer or inflammatory diseases. Additionally, cell-based assays may be used to evaluate its cytotoxicity or ability to induce apoptosis in tumor cell lines.

In vivo studies are also crucial for understanding the pharmacokinetic and pharmacodynamic properties of this compound. Animal models provide insights into its absorption, distribution, metabolism, excretion (ADME), and potential toxicity profile. Positive results from preclinical studies can pave the way for clinical trials involving human subjects.

The development of novel therapeutics often relies on innovative chemical modifications to optimize efficacy and minimize side effects. The structural features of 1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole offer numerous possibilities for such modifications. For example, replacing the bromine atom with another halogen or introducing additional heterocyclic rings could alter its biological activity significantly. Such modifications are guided by data from SAR studies and computational modeling.

The role of imidazole derivatives in addressing unmet medical needs cannot be overstated. These compounds have shown promise in treating a wide range of diseases due to their ability to interact with biological targets at multiple levels. The unique combination of functional groups in 1-benzyl-5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole positions it as a valuable tool for researchers exploring new therapeutic strategies.

As research continues to uncover new biological pathways and drug targets, compounds like 1-benzyl-5-(4-bromophenyl)-2-(propan-2-ysulfanyl)-1H-imidazole will remain at the forefront of pharmaceutical innovation. Their versatility and potential make them indispensable assets in the quest for effective treatments across various therapeutic areas.